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Avian and Mammalian Toxicity of Ammonium
Nonanoate

The table below summarizes the specific toxicity data available for Ammonium Nonanoate.

Species Test Type Endpoint Result
Toxicity Category /
Interpretation

Bird (e.g., Colinus
virginianus, Bobwhite quail)

Sub-acute
Dietary [1]

LC₅₀ > 2150 mg
a.i./kg-diet

Low toxicity [1]

Mammal (Rat) Acute Oral [1] LD₅₀ > 2000 mg/kg-
body weight

Low toxicity [1]

Comparative Toxicity Profile

The table below places Ammonium Nonanoate's toxicity in context with other related fatty acids and

herbicides for which data was available. This comparison highlights its relative safety profile.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s696831?utm_src=pdf-body
https://www.smolecule.com/products/s696831?utm_src=pdf-interest
https://www.smolecule.com/products/s696831?utm_src=pdf-body
https://www.smolecule.com/products/s696831?utm_src=pdf-body
https://www.smolecule.com/products/s696831?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/bpdb/Reports/3492.htm
https://sitem.herts.ac.uk/aeru/bpdb/Reports/3492.htm
https://sitem.herts.ac.uk/aeru/bpdb/Reports/3492.htm
https://sitem.herts.ac.uk/aeru/bpdb/Reports/3492.htm
https://www.smolecule.com/products/s696831?utm_src=pdf-body
https://www.smolecule.com/products/s696831?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Compound Type
Relevant Toxicity
Data

Key Findings / Effects

Ammonium
Nonanoate

Herbicide

(Contact)

Avian LC₅₀ > 2150

mg/kg-diet; Rat oral
LD₅₀ > 2000 mg/kg

[1]

Considered to have low toxicity based on

standard limit tests [1].

Lauric Acid Medium-

Chain Fatty
Acid

Rat oral LD₅₀ >

10,000 mg/kg [2]

No mortality or toxicity observed in rats at

100 mg/kg/day for 28 days; considered low
toxicity [2].

Capric Acid Medium-
Chain Fatty

Acid

Rat oral LD₅₀ =
10,000 mg/kg [3]

Generally Recognized As Safe (GRAS) for
food applications; research highlights

antimicrobial and potential pharmaceutical
effects [4] [3].

Experimental Protocols for Toxicity Assessment

While the search results do not provide the full experimental detail for the specific studies on Ammonium

Nonanoate, they reference standard regulatory test guidelines. The following workflow outlines the standard

procedures required by agencies like the U.S. Environmental Protection Agency (EPA) [5].
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Start: Test Substance

Avian Acute Oral Toxicity Test
(EPA 850.2100 / OECD 223)

Avian Sub-Acute Dietary Toxicity Test
(EPA 850.2200 / OECD 205)

Single administration
via gavage/capsule

Observation period:
≥14 days

Endpoint: LD₅₀

Dietary administration
for 5 days

Observation period:
≥3 days post-exposure

Endpoint: LC₅₀

Click to download full resolution via product page

Avian Acute Oral Toxicity (e.g., EPA 850.2100) [5]: This test involves a single administration of the

test substance by capsule or gavage to birds. A minimum of 10 birds per dosage level is used,
followed by an observation period of at least 14 days to monitor for mortality and signs of intoxication.

The goal is to determine the median lethal dose (LD₅₀).
Avian Sub-Acute Dietary Toxicity (e.g., EPA 850.2200) [5]: In this test, the substance is mixed into

the diet and administered to birds for 5 days. This is followed by at least a 3-day observation period
on a clean diet. The study uses a minimum of 10 birds per dosage level to determine the median

lethal concentration (LC₅₀).

Insights on Species-Specific Ammonia Metabolism

The observed low toxicity of ammonium nonanoate in birds is particularly interesting in light of

fundamental physiological differences. A 2019 review highlights a critical contrast in how birds and

mammals handle ammonia, a key metabolite [6].
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Hyperammonemia
(High Blood Ammonia)

Mammalian Response Avian Response

↑ Myostatin expression

Skeletal Muscle Atrophy

↓ Myostatin expression

Positive Myogenic Response

Click to download full resolution via product page

Mammalian Model: In mammals, liver dysfunction leads to hyperammonemia (elevated blood

ammonia), which has severe deleterious effects on skeletal muscle. This condition increases the
expression of myostatin, a protein that inhibits muscle growth, leading to skeletal muscle atrophy
and reduced strength [6].
Avian Model: Interestingly, hyperammonemia in avian embryos elicits a positive myogenic
response. It results in a reduction of myostatin expression, suggesting that birds have intrinsic
physiological mechanisms that allow them to utilize ammonia for growth rather than suffering from its

toxic effects [6].

Interpretation and Data Gaps

Safety Profile: The data indicating an LD₅₀ and LC₅₀ above standard limit test doses supports the
classification of Ammonium Nonanoate as a substance with low acute toxicity to mammals and

birds [1].
Data Limitations: The search results lack comprehensive mammalian studies (e.g., repeated-dose

toxicity, carcinogenicity, reproductive effects) and detailed ecotoxicological data. The provided
experimental protocols are generalized standards; specific methodological details (e.g., vehicle

used, bird age, diet composition) for the cited studies on Ammonium Nonanoate were not found.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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